Cas no 2004104-93-0 ((3-ethoxy-6-methyloxan-3-yl)methanamine)

• Product Name: (3-ethoxy-6-methyloxan-3-yl)methanamine
• CAS No: 2004104-93-0
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 6199735
• PubChem ID: 165853504
• Update Time: 2025-05-19

(3-ethoxy-6-methyloxan-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-ethoxy-6-methyloxan-3-yl)methanamine
• EN300-1294070
• 2004104-93-0

• Inchi： 1S/C9H19NO2/c1-3-12-9(6-10)5-4-8(2)11-7-9/h8H,3-7,10H2,1-2H3
• InChI Key： UCOCZZFRSFTKSP-UHFFFAOYSA-N
• SMILES： O1C(C)CCC(CN)(C1)OCC

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 44.5Ų

Additional information on (3-ethoxy-6-methyloxan-3-yl)methanamine

Comprehensive Overview of (3-ethoxy-6-methyloxan-3-yl)methanamine (CAS No. 2004104-93-0): Properties, Applications, and Industry Insights

The compound (3-ethoxy-6-methyloxan-3-yl)methanamine (CAS No. 2004104-93-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the ethoxy and methyloxan moieties, make it a versatile intermediate for synthesizing bioactive compounds. With the growing demand for novel drug candidates and sustainable agrochemicals, this compound is increasingly studied for its potential applications in drug discovery, catalysis, and material science.

One of the most searched questions about (3-ethoxy-6-methyloxan-3-yl)methanamine revolves around its synthesis methods and reactivity. Researchers often explore its use in asymmetric synthesis, where its chiral center plays a critical role in producing enantiomerically pure compounds. Recent studies highlight its utility in constructing heterocyclic frameworks, a key focus area in modern medicinal chemistry due to their prevalence in FDA-approved drugs. Additionally, its amine functional group allows for diverse derivatization, making it a valuable building block for high-throughput screening libraries.

From an industrial perspective, CAS No. 2004104-93-0 aligns with the global shift toward green chemistry. Companies are investing in solvent-free reactions and catalytic processes to minimize environmental impact while maximizing yield. This compound’s stability under mild conditions makes it suitable for flow chemistry applications, a trending topic in process optimization discussions. Furthermore, its compatibility with biocatalysts opens doors to sustainable manufacturing practices, addressing the rising demand for eco-friendly synthesis routes.

In the context of drug development, (3-ethoxy-6-methyloxan-3-yl)methanamine has been investigated for its potential as a pharmacophore in central nervous system (CNS) therapeutics. Its ability to cross the blood-brain barrier (BBB) has sparked interest in designing neuroprotective agents and cognitive enhancers. Recent patent filings indicate its incorporation into small-molecule inhibitors targeting neurodegenerative diseases, a hot topic given the aging global population.

The agrochemical sector also benefits from this compound’s structural flexibility. Its derivatives show promise as plant growth regulators and pesticide synergists, aligning with the industry’s push for precision agriculture. With increasing regulatory scrutiny on traditional pesticides, researchers are leveraging (3-ethoxy-6-methyloxan-3-yl)methanamine to develop low-toxicity alternatives that meet EPA guidelines while maintaining efficacy.

Analytical characterization of CAS No. 2004104-93-0 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure batch-to-batch consistency, a critical factor for GMP compliance in pharmaceutical manufacturing. The compound’s logP value and aqueous solubility data are frequently queried by formulators aiming to optimize drug delivery systems.

Looking ahead, the demand for (3-ethoxy-6-methyloxan-3-yl)methanamine is projected to grow alongside advancements in combinatorial chemistry and AI-driven molecular design. Its integration into fragment-based drug discovery platforms exemplifies how traditional organic synthesis intersects with cutting-edge computational modeling. As industries prioritize cost-effective scalability, this compound’s synthetic accessibility positions it as a strategic asset for R&D pipelines worldwide.